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Compound of Interest

Compound Name: rac S 33138
CAS No.: 220647-56-3
Cat. No.: B108224

Get Quote

Compound Identification & Hazard Profile

Before initiating disposal, you must verify the chemical identity to ensure compatibility with

waste streams. rac-S 33138 is a bioactive research chemical affecting the Central Nervous
System (CNS). It must be handled with the assumption of high toxicity due to its potent
receptor affinity.
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Parameter Technical Detail

N-[4-[2-[(3aS,9bR)-8-cyano-1,3a,4,9b-
Chemical Name tetrahydrochromeno[3,4-c]pyrrol-2(3H)-
yllethyllphenyl]acetamide

Common Code rac-S 33138 (Racemic Mixture)

220647-56-3 (racemate) / 245514-32-3 (S-
CAS Number

enantiomer)
Molecular Formula C22H23N302
Mechanism Dopamine D3 Receptor Antagonist
Physical State Solid (White to Off-white powder)

] Bioactive / Toxic. Potential CNS depression or
Primary Hazard . _ _
stimulation upon accidental exposure.[1][2]

Critical Safety Note: As a potent D3 antagonist, this compound can induce physiological effects

at milligram quantities. Treat all waste (solid and liquid) as Acutely Toxic.

Personal Protective Equipment (PPE) Matrix

The causality of exposure risk lies in the compound's ability to cross the blood-brain barrier.
Standard lab attire is insufficient; barrier protection against fine particulates and organic
solvents is required.
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PPE Category Specification Rationale

Prevents inhalation of airborne
Respiratory N95 or P100 Respirator particulates during weighing or
spill cleanup.

Prevents transdermal

b | Double Nitrile Gloves (0.11 absorption, especially if
erma
mm min) dissolved in DMSO (a skin
penetrant).
Protects against splashes;
Ocular Chemical Splash Goggles safety glasses are insufficient
for liquid waste handling.
Prevents accumulation of dust
Body Tyvek® Sleeves or Lab Coat

on personal clothing.

Disposal Workflows

Do NOT dispose of rac-S 33138 down the drain. It is an organic pollutant with specific receptor
activity that can affect aquatic life.

Workflow A: Solid Waste (Pure Substance)

Applicable for: Expired powder, weighing boat residues, and contaminated solid debris.

Containment: Transfer the solid material into a wide-mouth High-Density Polyethylene

(HDPE) jar. Glass is acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste label immediately.
o Constituents: "rac-S 33138 (Dopamine Antagonist)"

o Hazard Checkbox: Toxic, Irritant.

Sealing: Screw the cap tightly and seal with Parafilm to prevent fugitive dust emissions.

Disposal Path: Designate for High-Temperature Incineration.
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Workflow B: Liquid Waste (Stock Solutions)

Applicable for: Solutions in DMSO, Ethanol, or Methanol.

Segregation: Determine the solvent base.

o Non-Halogenated: DMSO, Ethanol, Methanol.

o Halogenated: Dichloromethane (DCM), Chloroform.

Bulking: Pour into the appropriate solvent waste carboy.

o Note: Do not mix with strong oxidizers (e.g., Nitric Acid waste) as organic amines can
react violently.

Rinsing: Triple-rinse the original vial with the compatible solvent. Add rinsate to the waste
carboy.

Disposal Path: Fuel blending or Incineration.
Workflow C: Contaminated Sharps & Debris
Applicable for: Syringes, pipette tips, and gloves.

o Sharps: Place needles/syringes directly into a Red Biohazard/Sharps Bin labeled for
"Chemical Contamination."

o Soft Debris: Place contaminated gloves and paper towels into a clear hazardous waste bag
(or yellow chem-waste bag depending on facility rules), not regular trash.

Decision Logic Diagram

The following diagram illustrates the decision process for segregating rac-S 33138 waste
streams to ensure compliance and safety.
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Figure 1: Segregation logic for rac-S 33138 waste streams ensuring separation of halogenated
solvents and proper containment of solids.

Emergency Spill Response

In the event of a spill, immediate containment is necessary to prevent aerosolization.

¢ Evacuate & Alert: Clear the immediate area.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b108224/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-rac-s-33138
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

e Don PPE: Put on N95 respirator, double gloves, and goggles.
e Powder Spill:
o Cover with a damp paper towel (water or ethanol) to prevent dust generation.
o Scoop material gently into a waste container.
o Do not dry sweep.
e Liquid Spill:
o Absorb with vermiculite or spill pads.
o Place absorbents into a sealed bag labeled "Hazardous Waste - Debris."
o Decontamination: Wipe the surface with 70% Ethanol followed by a detergent wash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.rac S 33138 | CAS 220647-56-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
o 2.S-33138-Z¥)& REGEE [drugfuture.com]
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[https://www.benchchem.com/product/b108224/docs#proper-disposal-procedures-for-rac-s-
33138]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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